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Introduction

4-Fluorothiophenol, with the CAS number 371-42-6, is a versatile organofluorine compound
that serves as a critical building block in various fields of chemical synthesis.[1][2] Its unique
molecular structure, featuring a fluorine atom and a thiol group on a benzene ring, imparts
specific reactivity that is highly sought after in the development of pharmaceuticals,
agrochemicals, and advanced polymers.[1][3] This technical guide provides a comprehensive
overview of 4-Fluorothiophenol, including its chemical and physical properties, detailed
experimental protocols for its synthesis, spectroscopic data, key applications, and safety
information.

Chemical and Physical Properties

4-Fluorothiophenol is a colorless to pale yellow liquid with a distinct, pungent odor.[4][5] It is
characterized by the chemical formula CeHsFS and a molecular weight of 128.17 g/mol .[6][7]
The presence of the electron-withdrawing fluorine atom enhances the acidity of the thiol group
compared to thiophenol.[5] It is soluble in common organic solvents like ethyl acetate, dimethyl
sulfoxide, dichloromethane, and chloroform, but it is not miscible with water.[5]

Table 1: Physicochemical Properties of 4-Fluorothiophenol
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Property Value Reference(s)
CAS Number 371-42-6 [6][8][9]
Molecular Formula CeHsFS [6][8][10]
Molecular Weight 128.17 g/mol [6][71[10]
Appearance C.:Ieér colorless to light yellow o]

liquid
Density 1.203 g/mL at 25 °C [21[6]
Boiling Point 164-168 °C [4][11]
Melting Point 43-46 °C [4][11]
Flash Point 54 °C (129.2 °F) - closed cup [6]

Refractive Index (n20/D)

1.550

[2][6]

Solubility

Soluble in chloroform,

methanol; not miscible in water

[4]115]

pKa

6.40 £ 0.10 (Predicted)

[4]

Table 2: Identifiers for 4-Fluorothiophenol
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Identifier Value Reference(s)

IUPAC Name 4-fluorobenzenethiol [71[12]

4-Fluorobenzenethiol, p-
Synonyms Fluorothiophenol, 4- [6][8][13]

Mercaptofluorobenzene

EC Number 206-737-6 [6][14]

MDL Number MFCD00004846 [6][8][15]
1S/C6H5FS/c7-5-1-3-6(8)4-2-

InChl [6][7]
5/h1-4,8H

OKIHXNKYYGUVTE-
InChiKey [61[7]
UHFFFAOYSA-N

SMILES Fclcee(S)ccl [6][12]

Synthesis of 4-Fluorothiophenol: Experimental
Protocols

Two primary methods for the synthesis of 4-Fluorothiophenol are documented: the reduction
of 4-fluorobenzenesulfonyl chloride and the reaction of p-bromofluorobenzene with a sulfur
source.

Synthesis via Reduction of 4-Fluorobenzenesulfonyl
Chloride

This industrial process involves a multi-step reaction that can yield highly pure 4-
Fluorothiophenol.[8][16]

Experimental Protocol:

e Formation of Sodium 4-Fluorobenzenesulfinate: In a pressure vessel under a nitrogen
atmosphere, a 40% aqueous solution of sodium hydrogen sulfite and water are combined.
The pH is adjusted to 6.5 with a 44.8% sodium hydroxide solution while heating to 40°C. 4-
Fluorobenzenesulfonyl chloride is then added dropwise at 40-45°C.[6]
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Reduction to 4,4'-Difluorodiphenyl Disulfide: The resulting solution of sodium 4-
fluorobenzenesulfinate is reduced with sulfur dioxide to yield 4,4'-difluorodiphenyl disulfide.

[8][°]

Formation of 4-Fluorothiophenol Sodium Salt: The 4,4'-difluorodiphenyl disulfide is
dissolved in a water-miscible inert organic solvent (e.g., isopropanol or tetrahydrofuran). An
aqueous sodium hydroxide solution containing sodium borohydride is then added to carry
out the reduction to the sodium salt of 4-fluorothiophenol. The reaction is typically
maintained at a temperature between 60°C and 100°C.[6][8]

Isolation of 4-Fluorothiophenol: The solvent is removed by distillation. The aqueous
solution of sodium 4-fluorothiophenolate is then acidified with concentrated hydrochloric
acid to a pH of 0.5 to 2.5. The 4-fluorothiophenol separates as a clear lower phase and can
be isolated.[8]

Purification: Further purification can be achieved by vacuum distillation to obtain 4-
fluorothiophenol with a purity of over 99%.[8][17]
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Synthesis of 4-Fluorothiophenol via Reduction

4-Fluorobenzenesulfonyl Sodium Hydrogen Sulfite
Chloride Solution

Sodium 4-Fluorobenzenesulfinate

: : Sulfur Dioxide
(in solution)

4,4'-Difluorodiphenyl Sodium Borohydride /
Disulfide NaOH (aq)

Reduction /

Sodium 4-Fluorothiophenolate
(in solution)

Acidification (HCI)

Protonation

4-Fluorothiophenol

Vacuum Distillation
(crude)

Purification

Pure 4-Fluorothiophenol

Click to download full resolution via product page

Caption: Synthesis of 4-Fluorothiophenol via Reduction Workflow.

Synthesis from p-Bromofluorobenzene

This laboratory-scale synthesis utilizes a palladium-catalyzed cross-coupling reaction.

Experimental Protocol:
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Reaction Setup: In a dry Schlenk tube under an argon atmosphere, add p-
bromofluorobenzene (0.5 mmol), sodium thiosulfate (100 mg), cesium carbonate (1 mmol,
325 mg), a catalytic amount of a palladium source (e.qg.,
tris(dibenzylideneacetone)dipalladium(0) or palladium acetate), and a suitable phosphine
ligand (e.g., XPhos).

Reaction Execution: Add an appropriate solvent (e.g., toluene or dioxane) to the Schlenk
tube. Place the reaction mixture in an oil bath and stir at 80°C for 24 hours.

Workup: After the reaction is complete, filter the solids and wash with ether. The filtrate
contains the desired product.

Purification: The crude product can be purified by column chromatography on silica gel to
yield pure p-fluorothiophenol.
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Synthesis of 4-Fluorothiophenol from p-Bromofluorobenzene

Palladium Catalyst

& XPhos Ligand Cesium Carbonate
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Crude Product Column Chromatography
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Caption: Synthesis of 4-Fluorothiophenol from p-Bromofluorobenzene Workflow.

Spectroscopic Data

Spectroscopic techniques are essential for the structural elucidation and purity assessment of

4-Fluorothiophenol.

Table 3: Spectroscopic Data for 4-Fluorothiophenol
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Technique

Description

Reference(s)

1H NMR

Data available, but specific
chemical shifts and coupling
constants are not detailed in
the provided search results.
Spectra are typically recorded

on a 400 MHz spectrometer.

[16][17]

13C NMR

Data available, but specific
chemical shifts are not detailed

in the provided search results.

[16][17]

19F NMR

Data available, but specific
chemical shifts are not detailed

in the provided search results.

[17]

FTIR

The spectrum will show
characteristic peaks for C-F, S-
H, and aromatic C-H and C=C
bonds. The fingerprint region
(400-1500 cm™1) provides a
unique pattern for

identification.

[7118]

Mass Spectrometry (GC-MS)

The mass spectrum will show
the molecular ion peak and
characteristic fragmentation

patterns.

[71(15]

Note: Detailed interpretation of spectra requires comparison with reference spectra and

databases.

Applications of 4-Fluorothiophenol

4-Fluorothiophenol is a valuable intermediate in several areas of chemical synthesis.

Pharmaceutical Synthesis
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A significant application of 4-Fluorothiophenol is in the synthesis of the anti-cancer drug
Bicalutamide.[2][4] It serves as a key precursor for introducing the fluorophenylthio moiety into
the final drug molecule.

Polymer Chemistry

4-Fluorothiophenol is utilized as a monomer in polymerization reactions.[1][3] It can be
copolymerized with monomers such as acrylonitrile and methacrylate to create novel polymers
with tailored properties, including enhanced thermal stability and chemical resistance.[1][3]

Organic Synthesis

In general organic synthesis, 4-Fluorothiophenol readily reacts with unsaturated fatty acids to
form thiolates.[1] These thiolates are versatile intermediates for the synthesis of a wide range
of complex organic molecules.[1] It is also a precursor for the synthesis of S-aryl
dithiocarbamates, which have applications in medicinal chemistry and materials science.

Applications of 4-Fluorothiophenol

Core Compound

4-Fluorothiophenol

Appglications

Pharmaceutical Synthesis Polymer Chemistry Organic Synthesis Intermediate
(e.g., Bicalutamide) (Monomer) (e.g., S-aryl dithiocarbamates)

Click to download full resolution via product page

Caption: Key Application Areas of 4-Fluorothiophenol.

Safety and Handling
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4-Fluorothiophenol is a hazardous chemical and requires careful handling in a laboratory or
industrial setting.

Table 4: Hazard and Safety Information for 4-Fluorothiophenol
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Category

Information

Reference(s)

GHS Hazard Statements

H226: Flammable liquid and
vapor.H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause

respiratory irritation.

[8]1°]

GHS Precautionary
Statements

P210: Keep away from
heat/sparks/open flames/hot
surfaces. No smoking.P233:
Keep container tightly
closed.P240: Ground/bond
container and receiving
equipment.P280: Wear
protective gloves/protective
clothing/eye protection/face
protection.P305+P351+P338:
IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[eleelel

Personal Protective Equipment
(PPE)

Safety glasses or chemical
goggles, face shield, protective
gloves, suitable protective
clothing, and respiratory
protection in case of

inadequate ventilation.

[8]

First Aid Measures

Inhalation: Remove to fresh
air. Get medical attention.Skin
Contact: Wash with plenty of
soap and water. Get medical
attention.Eye Contact:
Immediately flush with water
for at least 15 minutes. Get

medical attention.Ingestion: Do

[8]
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NOT induce vomiting. Rinse
mouth with water and get

medical attention.

Keep container tightly closed
in a dry, cool, and well-
ventilated place. Keep away
Storage from heat and sources of [819]
ignition. It is air-sensitive, so
storage under an inert
atmosphere is recommended.

i i Strong bases, strong oxidizing
Incompatible Materials [81[19]
agents.

N Carbon oxides, hydrogen
Hazardous Decomposition ) )
fluoride, and sulfur oxides [819]
Products -
upon thermal decomposition.

Conclusion

4-Fluorothiophenol (CAS 371-42-6) is a chemical intermediate of significant importance in
modern synthetic chemistry. Its utility in the synthesis of pharmaceuticals, the creation of novel
polymers, and as a versatile building block in organic reactions underscores its value to
researchers and drug development professionals. A thorough understanding of its properties,
synthetic routes, and safe handling procedures is crucial for its effective and safe utilization in
research and development. This guide provides a foundational resource for professionals
working with this key chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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